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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of three key tertiary alcohols—Linalool, α-Terpineol,

and Cedrol—commonly utilized in the fragrance industry. An objective evaluation of their

performance, supported by experimental data, is presented to aid in the selection and

application of these molecules in fragrance formulations.

Introduction to Tertiary Alcohols in Perfumery
Tertiary alcohols are a class of organic compounds characterized by a hydroxyl group attached

to a tertiary carbon atom.[1] In perfumery, their molecular structure significantly influences their

olfactory characteristics, volatility, and stability, making them versatile ingredients. While many

alcohols are used in perfumery, this guide focuses on a comparative study of Linalool, α-

Terpineol, and Cedrol, representing top, middle, and base notes, respectively. Their distinct

properties allow perfumers to construct a complete and harmonious fragrance architecture.

Comparative Performance Analysis
Linalool, α-Terpineol, and Cedrol exhibit markedly different fragrance profiles and physical

properties, which dictate their specific roles within a scent composition.

Linalool is recognized for its fresh, light, floral-woody aroma with a subtle citrus nuance.[2]

Due to its relatively high vapor pressure and low molecular weight, it is highly volatile and

functions primarily as a top-to-middle note.[2][3] This high volatility provides an initial
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impactful "lift" to a fragrance but results in poor tenacity, with a scent duration of

approximately 10 hours on a smelling strip.[4]

α-Terpineol offers a clean, floral scent, most often associated with lilac, complemented by

pine-like undertones.[5][6] Its volatility is lower than Linalool's, positioning it as a middle or

"heart" note in a fragrance. It provides body and character to the central theme of a perfume

and has a moderate longevity of about 20 hours on a testing strip.[6]

Cedrol, a sesquiterpene alcohol, is prized for its soft, dry, and woody character, reminiscent

of cedar and sandalwood.[7][8] Its significantly higher molecular weight and very low vapor

pressure contribute to its extremely low volatility.[7] This makes Cedrol an exceptional

fixative, or base note, providing structure and longevity to a fragrance. Its scent is highly

tenacious, lasting over 400 hours on a blotter, anchoring more volatile components and

extending the overall life of the fragrance.[7][9]

Data Presentation
The following table summarizes the key quantitative performance indicators for Linalool, α-

Terpineol, and Cedrol.

Property Linalool α-Terpineol Cedrol

Chemical Structure C₁₀H₁₈O C₁₀H₁₈O C₁₅H₂₆O

Molar Mass ( g/mol ) 154.25[2] 154.25[10] 222.37[5][7]

Odor Profile
Fresh, Floral-Woody,

Citrus[2]

Floral (Lilac), Piney[5]

[6]

Woody, Dry, Cedar,

Sandalwood[7][8]

Boiling Point (°C) 198[2] 217-219[11][12] 273-287[5][7][8][13]

Vapor Pressure
~0.16 mm Hg @

24°C[3][10]

~0.042 mm Hg @

24°C[10]

~0.0005 mm Hg @

23°C[5][7]

Odor Threshold (in

air)
~3.2 ng/L[14][15]

~280 ppb (~1760

ng/L)[10]
Data Not Available*[5]

Longevity on Blotter ~ 10 hours[4] ~ 20 hours[6] > 400 hours[7][9]

Typical Note Top-to-Middle Middle Base (Fixative)
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*Sources consistently describe Cedrol's odor strength as "low" or "very faint," with pure forms

being almost odorless, highlighting its primary function as a fixative rather than a dominant

odorant.[1][2]

Experimental Protocols
The data presented in this guide is derived from standardized sensory and instrumental

analysis methods.

Sensory Evaluation Protocol for Fragrance Longevity
(Substantivity)
This protocol is designed to assess the tenacity of a fragrance material over time.

Objective: To determine the duration for which the characteristic odor of a tertiary alcohol is

perceptible on a standard smelling blotter.

Materials:

Standard perfume testing blotters (10 cm x 0.5 cm).

Micropipette or 10 µL syringe.

Solutions of Linalool, α-Terpineol, and Cedrol at 10% dilution in odorless ethanol.

Odor-free evaluation room with controlled temperature (22±2°C) and humidity (50±5%).

Procedure:

Label individual blotters for each test substance and time point.

Using a micropipette, apply 10 µL of a test solution to the tip of a blotter.

Allow the solvent to evaporate for 60 seconds.

A panel of trained sensory assessors evaluates the odor intensity at predefined intervals

(e.g., T=0, 0.5h, 1h, 2h, 4h, 8h, 24h, and then every 24h for highly tenacious materials like

Cedrol).[1]
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Intensity is rated on a standardized 1-5 scale (1=Undetectable, 5=Very Strong).[1]

The "Detection End" or longevity is recorded as the last time point where the intensity is

rated ≥ 2.[1]

Instrumental Analysis Protocol for Stability
This protocol uses accelerated aging to predict the chemical stability of a fragrance alcohol in a

cosmetic base.

Objective: To evaluate the impact of heat and light on the chemical integrity and odor profile

of the tertiary alcohol within a product.

Methodology: Accelerated Stability Testing.

Procedure:

Prepare samples of a standard cosmetic base (e.g., an unscented lotion or soap base)

incorporating each tertiary alcohol at a typical concentration (e.g., 0.5%). A control sample

of the unperfumed base is also prepared.

Divide the samples into three sets:

Set A (Accelerated Heat): Stored in an oven at a constant temperature of 45°C for a

period of three months. This is intended to simulate a two-year shelf life at room

temperature.

Set B (UV Light Exposure): Stored in a light box with broad-spectrum UV output or a

window with direct sunlight exposure, alongside a control sample wrapped in aluminum

foil.

Set C (Control): Stored under normal conditions at room temperature (22°C), protected

from light.

At regular intervals (e.g., weekly), samples are evaluated for physical and chemical

changes: color, clarity, pH, and viscosity.
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The odor profile is evaluated by a trained sensory panel to detect any degradation or

alteration of the scent.

For quantitative analysis of degradation, Gas Chromatography-Mass Spectrometry (GC-

MS) can be employed to identify and quantify degradation products.

Mandatory Visualization
The following diagram illustrates the relationship between the physicochemical properties of

the selected tertiary alcohols and their functional role in a fragrance's evaporation profile.

Physicochemical Properties

Fragrance Note & Function

Tertiary Alcohol Examples
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Low Boiling Point

Top Note
(Initial Impact, High Volatility)

leads to

Medium Vapor Pressure
Medium Boiling Point

Middle Note
(Heart of Fragrance, Medium Volatility)

leads to

Low Vapor Pressure
High Boiling Point

Base Note / Fixative
(Longevity, Low Volatility)

leads to

Linalool α-Terpineol Cedrol

Click to download full resolution via product page

Caption: Property-Function Relationship in Fragrance Alcohols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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